Cas no 26187-28-0 (2,4-dimethyl-1H-Pyrrole-3-carbonitrile)

• Product Name: 2,4-dimethyl-1H-Pyrrole-3-carbonitrile
• CAS No: 26187-28-0
• MF: C₇H₈N₂
• MW: 120.151821136475
• MDL: MFCD12923811
• CID: 1017845
• PubChem ID: 44718531
• Update Time: 2025-04-20

2,4-dimethyl-1H-Pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-1H-Pyrrole-3-carbonitrile
• 1H-Pyrrole-3-carbonitrile,2,4-dimethyl-(9CI)
• 1H-Pyrrole-3-carbonitrile, 2,4-dimethyl-
• SCHEMBL2744053
• MFCD12923811
• AKOS006352107
• DTXSID30660333
• 26187-28-0
• SB62630
• SY265396
• CS-0328202
• A853097
• DB-103956
• AS-80764
• F51877

• MDL： MFCD12923811
• Inchi： 1S/C7H8N2/c1-5-4-9-6(2)7(5)3-8/h4,9H,1-2H3
• InChI Key： KPKAHQLZSNDNLV-UHFFFAOYSA-N
• SMILES： N1C=C(C)C(C#N)=C1C

Computed Properties

• Exact Mass: 120.06884
• Monoisotopic Mass: 120.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 264.6±35.0 °C at 760 mmHg
• Flash Point: 100.8±11.1 °C
• PSA: 39.58
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2,4-dimethyl-1H-Pyrrole-3-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles